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Compound of Interest

Compound Name: (42)-Lachnophyllum Lactone

Cat. No.: B15593855

Unveiling the Biological Prowess of (42)-
Lachnophyllum Lactone: A Comparative
Analysis

(4Z2)-Lachnophyllum Lactone, a naturally occurring acetylenic furanone, has demonstrated a
diverse range of biological activities, positioning it as a compound of significant interest for
researchers in drug development and agrochemical innovation. This guide provides a
comprehensive statistical analysis and validation of its biological activities, comparing its
performance against relevant alternatives and detailing the experimental frameworks used for
its evaluation.

Comparative Biological Activity

(4Z)-Lachnophyllum Lactone has been primarily investigated for its phytotoxic, antifungal,
nematicidal, antileishmanial, and antimycobacterial properties. The following tables summarize
its efficacy, often in comparison with its analogs, providing a clear quantitative overview of its
potential.

Phytotoxic Activity
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(4Z)-Lachnophyllum Lactone has shown significant inhibitory effects on the growth of various
plant species, particularly parasitic weeds.

(42)-

. Alternative
Target Species Parameter Lachnophyllu Reference
Compound(s)
m Lactone
Cuscuta )
) IC50 (seedling
campestris 24.8 pg/mL - [1]
growth)
(Dodder)
Cuscuta Inhibition at 0.3
: ~85% - [21[3][4]
campestris mM
) Radicle growth
Orobanche minor
inhibition at 0.3 >70% - [21[314]
(Broomrape)
mM
Phelipanche Radicle growth
ramosa inhibition at 0.3 >40% - [21[3114]
(Broomrape) mM
Lactuca sativa Phytotoxic
o Reported - [1]
(Lettuce) activity
Agrostis Phytotoxic
] o Reported - [1]
stolonifera activity
Lemna Phytotoxic
] - Reported - [1]
paucicostata activity
(42,82)-
Lepidum sativum  EC50 (shoot Matricaria
85.89 mg Lt [5161[71
(Garden cress) length) Lactone: 82.30
mg L™

Antifungal Activity

The compound has demonstrated notable activity against several fungal pathogens, including
those affecting crops post-harvest.
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47)-
Fungal (42) Alternative
. Parameter Lachnophyllu Reference
Species Compound(s)
m Lactone
Colletotrichum Fungitoxic
o Reported - [1]
acutatum activity
Colletotrichum Fungitoxic
o o Reported - [1]
gloeosporioides activity
Colletotrichum Fungitoxic
) o Reported - [1]
fragariae activity
Penicillium Fungitoxic Reported (MIC: (115]
digitatum activity 32-64 ug mL™1)
Pyricularia Fungitoxic
o Reported - [1]
oryzae activity
(4E)-
lachnophyllum
o Mycelial growth lactone &
Verticillium _
) reduction at 1 Reported (42,82)- [21[31[4]
dahliae S
mM matricaria
lactone also
active
Aspergillus niger  MIC 32-64 ug mL—t - [5]
Cladosporium
MIC 32-64 pg mL—1 - [5]

sp.

Nematicidal, Antileishmanial, and Antimycobacterial
Activities

(4Z)-Lachnophyllum Lactone and its analogs have been evaluated against various other
pathogens, showing a broad spectrum of activity.
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47)-
o Target (42) Alternative
Activity . Lachnophyllu Reference
Organism Lo Compound(s)
m Lactone

(22)-
Lachnophyllum
o Potent activity methyl ester and
Nematicidal Nematodes [518119]
reported other lactone
analogs also

active

(22)-
Lachnophyllum
o ] Leishmania Strong potency methyl ester and
Antileishmanial ) [518119]
infantum reported other lactone
analogs also

potent

Lactone analog

] with a C10
] ] Mycobacterium ) N
Antimycobacteria ] o lipophilic
tuberculosis Moderate activity [518119]
I appendage
H37Rv _
showed highest

potency

Ecotoxicological Profile

A comparative ecotoxicological assessment of (4Z)-Lachnophyllum Lactone (LAC) and
(4Z,8Z)-Matricaria Lactone (MAT) has been conducted on various model organisms.
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(42)-
(42,82)-
. Lachnophyllu L
Organism Parameter Matricaria Reference
m Lactone
Lactone (MAT)
(LAC)
Aliivibrio fischeri EC10 0.524 mg Lt 0.063mg Lt [5][6]
EC50 8.078 mg Lt 0.642mg L™t [5][6]
Raphidocelis 0.304 mg L1 3.417mg L™t
: EC10 N : [51[6]
subcapitata (inhibition) (hormetic effect)
EC50 9.880mg L1 4520 mg L1t [5][6]
Daphnia magna EC50
) S 1.728 mg L™ 2.239mg Lt [51[6][10]
(48h) (immobilization)
Caenorhabditis ) No mortality No mortality
Mortality [51[6]
elegans observed observed

Experimental Protocols
Isolation and Identification of (4Z)-Lachnophyllum

Lactone

(4zZ)-Lachnophyllum Lactone was isolated from Conyza bonariensis extracts through activity-

guided fractionation.[1] Lyophilized tissues of C. bonariensis (27 g) were extracted with a

methanol-distilled water mixture (1:1, v/v) containing 1% NaCl at room temperature for 24

hours.[1] The resulting supernatant was then extracted with dichloromethane.[1] The active

fraction was purified using chromatographic techniques, and the structure of the pure

compound was confirmed by 1H NMR and ESI-MS and compared with literature data.[1]

Phytotoxicity Bioassay against Cuscuta campestris

The phytotoxic activity was evaluated through in vitro germination and seedling growth assays.

[1]

o Preparation of Test Solutions: (4Z)-Lachnophyllum Lactone was dissolved in dimethyl

sulfoxide (DMSOQO) and then diluted with sterilized distilled water to achieve the desired
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concentrations (e.g., 5, 10, 25, 50, 75, and 100 pg/mL). The final DMSO concentration was
kept constant at 2% in all treatments, including the control.[11]

o Seed Treatment: Scarified seeds of Cuscuta campestris were placed on filter paper discs.

o Application: 1 mL aliquots of the test solutions were applied to the filter paper discs with the
seeds. A control group was treated with a 2% DMSO solution in sterile distilled water.[11]

 Incubation: The seeds were incubated for six days.

o Data Collection: After the incubation period, the length of the Cuscuta seedlings was
measured.[11]

« Statistical Analysis: All bioassays were conducted in a completely randomized design. The
seedling length of each treatment was calculated relative to the control. The percentage data
were subjected to an angular transformation (arcsine [V(%/100)]) to ensure normal frequency
distribution and then analyzed using ANOVA. The significance of the mean differences
between treatments was determined using Tukey's test (p = 0.05).[1]

Visualizing the Workflow and Potential Mechanism

To better understand the experimental process and the potential mode of action of (4Z)-
Lachnophyllum Lactone, the following diagrams are provided.
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Caption: Experimental workflow for the isolation and bioactivity screening of (4Z)-
Lachnophyllum Lactone.
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Caption: Proposed mechanism of action for (4Z)-Lachnophyllum Lactone via Michael
addition.

The biological activities of (4Z)-Lachnophyllum Lactone are thought to be associated with the
presence of an a,B3-unsaturated carbonyl group in its structure.[1] This structural feature makes
the compound susceptible to a nucleophilic Michael addition reaction, a mechanism frequently
reported for bioactive natural products.[1] Further research is needed to elucidate the specific
molecular targets and signaling pathways affected by this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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